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Compound of Interest

Compound Name: Methylsulfonylacetonitrile

Cat. No.: B147333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methylsulfonylacetonitrile, also known as 2-(methylsulfonyl)acetonitrile or mesylacetonitrile,

is a bifunctional organic compound featuring both a sulfone and a nitrile group.[1] This unique

structure makes it a valuable reagent and building block in organic synthesis, particularly in the

pharmaceutical industry. The strong electron-withdrawing nature of the methylsulfonyl group

activates the adjacent methylene protons, facilitating a range of chemical transformations. This

guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and

safety protocols, tailored for a technical audience.

Chemical and Physical Properties
Methylsulfonylacetonitrile is a white to grayish-yellow crystalline powder at room

temperature.[2] It is stable under normal laboratory conditions but should be kept away from

strong oxidizing agents.[2] A summary of its key physical and chemical properties is presented

below.

Table 1: Physical and Chemical Properties of Methylsulfonylacetonitrile
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Property Value Source(s)

CAS Number 2274-42-2 [3]

Molecular Formula C₃H₅NO₂S [3][4]

Molecular Weight 119.14 g/mol [1][3]

Melting Point 81-84 °C (lit.) [1][4]

Boiling Point 360.6 ± 25.0 °C (Predicted) [4]

Density 1.288 ± 0.06 g/cm³ (Predicted) [4]

Appearance
White - Greyish yellow Crystal

- Powder
[2]

Water Solubility Slightly soluble [4]

Synonyms

2-(Methylsulfonyl)acetonitrile,

Mesylacetonitrile,

Cyanomethylsulfonylmethane

[2][3]

SMILES CS(=O)(=O)CC#N [1][3]

InChI Key
FOTRKCAZUSJCQD-

UHFFFAOYSA-N
[1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

Methylsulfonylacetonitrile. While a comprehensive set of spectra is not available from the

search results, typical data points are referenced in chemical databases.

Table 2: Spectroscopic Information for Methylsulfonylacetonitrile
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Technique Data Reference Source(s)

Mass Spectrometry (MS)
Electron ionization data

available via NIST WebBook
[5][6]

Nuclear Magnetic Resonance

(NMR)

Data available from various

suppliers and databases.
[7][8]

Infrared Spectroscopy (IR)
Data available from various

suppliers and databases.
[7][8]

Note: For detailed spectra, researchers should consult spectral databases such as the NIST

Chemistry WebBook or acquire data on their specific sample.

Synthesis and Reactivity
Synthesis Protocols
A common method for the preparation of methylsulfonylacetonitrile involves the reaction of

methanesulfonyl chloride with acetonitrile in the presence of a base.[4] Another general

approach for analogous sulfonyl acetonitriles involves the oxidation of the corresponding

thioether (e.g., ethylthioacetonitrile) using an oxidizing agent like hydrogen peroxide in a

suitable solvent such as acetic acid.[9]

Experimental Protocol: General Oxidation of Alkylthioacetonitriles

This is a generalized protocol based on the synthesis of a similar compound, ethylsulfonyl

acetonitrile.[9]

Reaction Setup: To a solution of the starting material, an alkylthioacetonitrile, in glacial acetic

acid, add a catalytic amount of sodium tungstate hydrate.

Oxidation: Slowly add hydrogen peroxide to the reaction mixture while maintaining the

temperature. The reaction is exothermic and may require cooling.

Work-up: After the reaction is complete (monitored by TLC or GC), the mixture is diluted with

water.
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Extraction: The aqueous layer is extracted with an organic solvent, such as ethyl acetate or

chloroform.

Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄),

filtered, and the solvent is removed under reduced pressure to yield the crude sulfonyl

acetonitrile product, which can be further purified by recrystallization or chromatography.
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Caption: Generalized workflow for the synthesis of sulfonyl acetonitriles via oxidation.
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Reactivity and Applications
The methylsulfonyl group is a powerful electron-withdrawing group, which makes the

methylene protons (the -CH₂- group) acidic and thus readily deprotonated by a base. This

property makes methylsulfonylacetonitrile a useful C2 building block in organic synthesis.

It is used in reactions such as:

Nucleophilic Addition: The carbanion generated can act as a nucleophile in various addition

reactions.

Sulfonylation Reactions: It can serve as a reagent in sulfonylation processes.[4]

Synthesis of Heterocycles: It has been used as a starting material in the synthesis of more

complex molecules, including substituted δ-pyrone ring analogues and 4,9-

dihydropyrrolo[2,1-b]quinazolines.[10][11]

The sulfone moiety is a key functional group in medicinal chemistry.[12] It can improve

physicochemical properties such as solubility and metabolic stability, and its incorporation is a

common strategy in drug design.[12] While specific drug development pathways involving

methylsulfonylacetonitrile are not detailed in the provided results, its role as a versatile

building block suggests its utility in creating libraries of compounds for screening and lead

optimization.
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Caption: Logical flow of the activation and synthetic utility of methylsulfonylacetonitrile.

Safety and Handling
Methylsulfonylacetonitrile is classified as harmful and requires careful handling in a

laboratory setting.[13]

Table 3: Hazard and Safety Information
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Category Information Source(s)

Hazard Statements

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H332: Harmful if inhaled.

[13]

GHS Pictogram GHS07 (Exclamation mark) [10]

Signal Word Warning

Precautionary Statements

P261: Avoid breathing dust.

P280: Wear protective

gloves/protective clothing/eye

protection. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

Personal Protective Equipment

(PPE)

Dust mask (type N95), safety

goggles/eyeshields,

impervious gloves.

[2]

Incompatible Materials
Strong oxidizing agents, strong

acids, reducing agents, bases.
[2][14]

Storage

Keep container tightly closed

in a dry and well-ventilated

place.

[14]

Experimental Protocol: Safe Handling and Disposal

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[2]

Personal Protective Equipment: Always wear appropriate PPE, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves (e.g., nitrile).[2]
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Weighing and Transfer: When handling the solid powder, avoid creating dust.[4] Use

appropriate tools and techniques for weighing and transferring the material.

Spill Response: In case of a spill, avoid breathing dust. Remove all sources of ignition.[14]

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for chemical waste disposal.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

Conclusion
Methylsulfonylacetonitrile (CAS 2274-42-2) is a versatile and reactive compound with

significant potential in organic synthesis and drug discovery. Its activated methylene group

allows for a variety of carbon-carbon bond-forming reactions, making it a valuable precursor for

complex molecular scaffolds and heterocyclic systems. Researchers and drug development

professionals should be familiar with its properties and reactivity to leverage its synthetic utility

while adhering to strict safety protocols due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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